Cas no 501948-42-1 (Benzonitrile, 4-(3-indolizinylcarbonyl)-)

• Product Name: Benzonitrile, 4-(3-indolizinylcarbonyl)-
• CAS No: 501948-42-1
• MF: C₁₆H₁₀N₂O
• MW: 246.26340341568
• CID: 365557
• PubChem ID: 10263935
• Update Time: 2025-04-19

Benzonitrile, 4-(3-indolizinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-indolizinylcarbonyl)-
• 4-(indolizine-3-carbonyl)benzonitrile
• 4-(indolizine-3-carbonyl)-benzonitrile
• SCHEMBL6219202
• 501948-42-1
• CXHQGLCKLIDQIL-UHFFFAOYSA-N
• 3-(4-cyanobenzoyl)indolizine
• DTXSID40437573

• Inchi： 1S/C16H10N2O/c17-11-12-4-6-13(7-5-12)16(19)15-9-8-14-3-1-2-10-18(14)15/h1-10H
• InChI Key： CXHQGLCKLIDQIL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1=CC=C2C=CC=CN12

Computed Properties

• Exact Mass: 246.0794
• Monoisotopic Mass: 246.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.27